3,6-dichloro-N-[3-(1,3-thiazol-2-ylsulfanyl)propyl]pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-[3-(1,3-thiazol-2-ylsulfanyl)propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C12H11Cl2N3OS2/c13-8-2-3-9(14)17-10(8)11(18)15-4-1-6-19-12-16-5-7-20-12/h2-3,5,7H,1,4,6H2,(H,15,18)
• InChI Key: KUCPEFBQJFABEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1Cl)C(=O)NCCCSC2=NC=CS2)Cl
• Molecular Formula: C12H11Cl2N3OS2
• Molecular Weight: 348.3 g/mol

Description

The compound “3,6-dichloro-N-[3-(1,3-thiazol-2-ylsulfanyl)propyl]pyridine-2-carboxamide” is a complex organic molecule. It contains a pyridine ring which is a six-membered ring with one nitrogen atom, and a thiazole ring which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The molecule also contains amide and sulfanyl functional groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole and pyridine rings, the introduction of the chloro groups, and the coupling of the rings with the amide and sulfanyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The pyridine ring is also aromatic and planar. The presence of the chloro groups, amide, and sulfanyl functional groups will impact the overall geometry and electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present and the electronic properties of the thiazole and pyridine rings. For example, the chloro groups might be susceptible to nucleophilic substitution reactions, and the amide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of the polar amide group might enhance its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Thiazole derivatives are an active area of research in medicinal chemistry due to their diverse biological activities. Future research could explore the potential biological activities of this specific compound and its derivatives.